Cas no 53064-92-9 (2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol)
53064-92-9 structure
Product Name:2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol
CAS No:53064-92-9
MF:C6H10N2OS
MW:158.221399784088
CID:937903
PubChem ID:2774845
Update Time:2025-04-19
2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol
- 2-(1-methylimidazol-2-yl)sulfanylethanol
- 2-((1-Methyl-1H-imidazol-2-yl)thio)ethanol
- J-505190
- DTXSID40379247
- DB-025800
- 2-(1-methyl-1H-imidazol-2-ylthio)ethanol
- 53064-92-9
- 2-(2-hydroxyethylthio)-1-methylimidazole
- AKOS008979051
- SCHEMBL7455902
- XMHVEJIITNFCBG-UHFFFAOYSA-N
-
- Inchi: 1S/C6H10N2OS/c1-8-3-2-7-6(8)10-5-4-9/h2-3,9H,4-5H2,1H3
- InChI Key: XMHVEJIITNFCBG-UHFFFAOYSA-N
- SMILES: S(CCO)C1=NC=CN1C
Computed Properties
- Exact Mass: 158.05100
- Monoisotopic Mass: 158.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 63.4Ų
Experimental Properties
- PSA: 63.35000
- LogP: 0.50450
2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
2-[(1-methyl-1h-imidazol-2-yl)thio]ethan-1-ol Related Literature
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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